Cas no 28645-51-4 (Oxacycloheptadec-10-en-2-one)

• Product Name: Oxacycloheptadec-10-en-2-one
• CAS No: 28645-51-4
• MF: C₁₆H₂₈O₂
• MW: 252.392325401306
• CID: 267374
• PubChem ID: 5355293
• Update Time: 2025-08-05

Oxacycloheptadec-10-en-2-one Chemical and Physical Properties

Names and Identifiers

• Oxacycloheptadec-10-en-2-one
• AMBRETTOLIDE
• (9E)-isoambrettolide
• 16-hydroxy-hexadec-9t-enoic acid-lactone
• 16-Hydroxy-hexadec-9t-ensaeure-lacton
• 1-Oxacycloheptadeca-10-en-2-one
• Einecs 249-120-7
• FEMA 2555
• Fema no. 2555
• HEXADECEN-8-OLIDE
• Oxacycloheptadec-10-en-2-on
• oxacycloheptandec-10-en-2-one
• Isoambrettolide
• NSC 31697
• NSC-31697
• UNII-0DI2GU512F
• 9-Hexadecenoic acid, 16-hydroxy-, O-lactone (7CI)
• Oxacycloheptadec-10-en-2-one, (Z)-
• Isoambrettolide, (Z)-
• 10Z-oxacydoheptadec-10-en-2-one
• 9UY96U8Y3J
• omega-6-Hexadecenlactone (natural)
• 9-Hexadecenoic acid, o-lactone
• 0DI2GU512F
• NS00100389
• SCHEMBL443515
• Oxacycloheptadec-10-en-2-one, (10Z)-
• CHEBI:192212
• (10Z)-1-oxacycloheptadec-10-en-2-one
• (Z)-isoambrettolide
• QILMAYXCYBTEDM-IWQZZHSRSA-N
• UNII-9UY96U8Y3J
• FEMA no. 4145, Z-
• Delta9-Isoambrettolic acid, lactone (6CI)
• Q27273257
• 28645-51-4
• 9-Hexadecenoic acid, 16-hydroxy-, o-lactone
• NSC31697
• 93635-21-3
• Cis-isoambrettolide

• Inchi： 1S/C16H28O2/c17-16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-18-16/h1,3H,2,4-15H2/b3-1-
• InChI Key： QILMAYXCYBTEDM-IWQZZHSRSA-N
• SMILES： O1C(CCCCCCCC=CCCCCCC1)=O |c:9|

Computed Properties

• Exact Mass: 252.20900
• Monoisotopic Mass: 252.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.893±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 185-190 °C16 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.479(lit.)
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• PSA: 26.30000
• LogP: 4.78060
• FEMA: 2555 | OMEGA-6-HEXADECENLACTONE

Oxacycloheptadec-10-en-2-one Security Information

• WGK Germany：2
• Hazard Category Code： 36
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues

Additional information on Oxacycloheptadec-10-en-2-one

Recent Advances in the Study of Oxacycloheptadec-10-en-2-one (CAS: 28645-51-4) in Chemical Biology and Pharmaceutical Research

Oxacycloheptadec-10-en-2-one (CAS: 28645-51-4), a macrocyclic lactone, has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by a 17-membered ring with an oxygen heteroatom and a double bond, exhibits intriguing biological activities that make it a promising candidate for drug development. Recent studies have explored its synthesis, mechanism of action, and potential applications in treating various diseases, including cancer and infectious diseases.

One of the key breakthroughs in the study of Oxacycloheptadec-10-en-2-one is its efficient synthesis via ring-closing metathesis (RCM), a technique that has enabled researchers to produce the compound with high yield and purity. This advancement has facilitated further investigations into its biological properties. Recent in vitro studies have demonstrated that Oxacycloheptadec-10-en-2-one exhibits potent anti-proliferative effects against certain cancer cell lines, suggesting its potential as an anti-cancer agent. The compound's ability to modulate cellular pathways, such as the PI3K/AKT/mTOR signaling cascade, has been a focal point of these studies.

In addition to its anti-cancer properties, Oxacycloheptadec-10-en-2-one has shown promise as an antimicrobial agent. Recent research has highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, leading to cell lysis. These findings underscore its potential as a novel antibiotic in an era of increasing antimicrobial resistance.

Further investigations into the pharmacokinetics and toxicity profile of Oxacycloheptadec-10-en-2-one are currently underway. Preliminary data suggest that the compound has favorable bioavailability and a manageable safety profile, although more extensive preclinical studies are needed to confirm these observations. Researchers are also exploring structural modifications to enhance its therapeutic index and reduce potential side effects.

The growing body of research on Oxacycloheptadec-10-en-2-one (CAS: 28645-51-4) highlights its multifaceted potential in pharmaceutical applications. As studies progress, this compound may emerge as a valuable scaffold for the development of new drugs targeting cancer, infectious diseases, and possibly other therapeutic areas. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of optimized derivatives with improved efficacy and safety profiles.